1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine

• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol
• IUPAC Name: 1-(4-cycloheptylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C20H30N2O3/c1-24-18-8-10-19(11-9-18)25-16-20(23)22-14-12-21(13-15-22)17-6-4-2-3-5-7-17/h8-11,17H,2-7,12-16H2,1H3
• InChI Key: VGYNDCKCGVGKCE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3CCCCCC3

Description

1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine, also known as CPP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a piperazine derivative that has been synthesized through various methods, including reaction of 1-cycloheptylpiperazine with 4-methoxyphenylacetyl chloride.

Mechanism of Action

1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine is believed to exert its therapeutic effects through modulation of neurotransmitter systems, including the serotonin and noradrenaline systems. 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has been shown to inhibit the reuptake of serotonin and noradrenaline, leading to increased levels of these neurotransmitters in the synaptic cleft. This increase in neurotransmitter levels is believed to underlie the analgesic, anti-inflammatory, and antidepressant effects of 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine.
Biochemical and Physiological Effects:
1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has been shown to have a number of biochemical and physiological effects, including inhibition of the reuptake of serotonin and noradrenaline, modulation of the activity of ion channels, and interaction with opioid receptors. 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has also been shown to have effects on the immune system, including inhibition of the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has several advantages for use in lab experiments, including its high potency and selectivity for serotonin and noradrenaline reuptake inhibition. However, 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine also has some limitations, including its relatively short half-life and the potential for off-target effects.

Future Directions

There are several future directions for research on 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine, including further elucidation of its mechanism of action, investigation of its effects on different neurotransmitter systems, and exploration of its potential therapeutic applications in humans. In addition, there is a need for further investigation of the safety and toxicity of 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine in animal models and humans.

Synthesis Methods

1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine can be synthesized through various methods, including reaction of 1-cycloheptylpiperazine with 4-methoxyphenylacetyl chloride in the presence of a base such as triethylamine. The reaction yields 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine as a white solid with a melting point of 160-162°C. Other methods of synthesis include reaction of 1-cycloheptylpiperazine with 4-methoxyphenylacetic acid and coupling of 1-cycloheptylpiperazine with 4-methoxyphenylacetyl chloride in the presence of a coupling agent such as DCC.

Scientific Research Applications

1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has been extensively studied for its potential therapeutic applications, including as an analgesic, anti-inflammatory, and antidepressant. 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has been shown to have analgesic effects in animal models of pain, including neuropathic pain and inflammatory pain. 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has also been shown to have anti-inflammatory effects in animal models of inflammation. In addition, 1-Cycloheptyl-4-[(4-methoxyphenoxy)acetyl]piperazine has been shown to have antidepressant effects in animal models of depression.